Cas no 338982-33-5 ({2-(4-Bromophenyl)sulfanyl-3-pyridinyl}methanol)

{2-(4-Bromophenyl)sulfanyl-3-pyridinyl}methanol structure
338982-33-5 structure
Product Name:{2-(4-Bromophenyl)sulfanyl-3-pyridinyl}methanol
CAS No:338982-33-5
MF:C12H10BrNOS
MW:296.182900905609
MDL:MFCD00794361
CID:1460684
PubChem ID:2763777
Update Time:2025-04-20

{2-(4-Bromophenyl)sulfanyl-3-pyridinyl}methanol Chemical and Physical Properties

Names and Identifiers

    • [2-(4-bromophenyl)sulfanylpyridin-3-yl]methanol
    • {2-[(4-bromophenyl)sulfanyl]-3-pyridinyl}methanol
    • AC1MC8T2
    • CTK8A3091
    • bromophenylsulfanylpyridinylmethanol
    • MolPort-002-344-977
    • 3L-339S
    • AG-A-98372
    • DTXSID80377141
    • MFCD00794361
    • J-500503
    • {2-[(4-bromophenyl)sulfanyl]pyridin-3-yl}methanol
    • AKOS005070167
    • (2-((4-Bromophenyl)thio)pyridin-3-yl)methanol
    • 338982-33-5
    • (2-[(4-Bromophenyl)sulfanyl]-3-pyridinyl)methanol
    • (2-(4-bromophenylthio)pyridin-3-yl)methanol
    • {2-(4-Bromophenyl)sulfanyl-3-pyridinyl}methanol
    • MDL: MFCD00794361
    • Inchi: 1S/C12H10BrNOS/c13-10-3-5-11(6-4-10)16-12-9(8-15)2-1-7-14-12/h1-7,15H,8H2
    • InChI Key: MXMJUUPVVBMWQO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)SC1C(=CC=CN=1)CO

Computed Properties

  • Exact Mass: 294.96665g/mol
  • Monoisotopic Mass: 294.96665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • Melting Point: 94-95,5°C

{2-(4-Bromophenyl)sulfanyl-3-pyridinyl}methanol Security Information

  • HazardClass:IRRITANT

{2-(4-Bromophenyl)sulfanyl-3-pyridinyl}methanol Pricemore >>

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abcr
AB156242-1 g
{2-[(4-Bromophenyl)sulfanyl]-3-pyridinyl}methanol; .
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